N-(3-bromophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide

• IUPAC Name: N-(3-bromophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• InChI: InChI=1S/C19H19BrN4O2/c20-14-7-6-8-15(13-14)21-18(25)11-2-1-5-12-24-19(26)16-9-3-4-10-17(16)22-23-24/h3-4,6-10,13H,1-2,5,11-12H2,(H,21,25)
• InChI Key: NDQOUZXPHOSABM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCCCC(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C19H19BrN4O2
• Molecular Weight: 415.3 g/mol

Description

N-(3-bromophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide, also known as BPH-715, is a chemical compound that has been extensively studied for its potential use in the field of medicinal chemistry. BPH-715 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Organic Synthesis and Catalysis

A study by Khazaei et al. (2014) introduced a novel N-bromo sulfonamide reagent for the synthesis of complex organic molecules via a tandem cyclocondensation-Knoevenagel–Michael reaction. This methodology highlights the utility of bromo-substituted compounds in facilitating organic transformations, potentially including the synthesis of N-(3-bromophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide derivatives (Khazaei, Abbasi, & Moosavi‐Zare, 2014).

Material Science

In the field of material science, Percec et al. (1994) described the synthesis and characterization of monomers that could lead to the development of "willowlike" thermotropic dendrimers. This research underscores the importance of bromophenyl derivatives in designing new materials with potential applications in electronics, photonics, and nanotechnology (Percec, Chu, & Kawasumi, 1994).